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Compound of Interest

Compound Name:
alpha-Cyano-4-hydroxycinnamic

acid Butylamine salt

CAS No.: 355011-53-9

Cat. No.: B3131505

Get Quote

Executive Summary
This guide details the physicochemical properties, safety profile, and experimental application

of α-Cyano-4-hydroxycinnamic acid butylamine salt (CHCAB). Unlike the standard solid matrix

α-Cyano-4-hydroxycinnamic acid (CHCA), this butylamine salt functions as an Ionic Liquid

Matrix (ILM).

By pairing the CHCA anion with a butylammonium counterion, researchers achieve a matrix

with high vacuum stability, superior spot homogeneity, and enhanced reproducibility for MALDI-

TOF mass spectrometry. However, the incorporation of butylamine significantly alters the

toxicity profile compared to the free acid, necessitating stricter handling protocols.
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Parameter Specification

Chemical Name
α-Cyano-4-hydroxycinnamic acid butylamine

salt

Synonyms
CHCAB; Butylammonium α-cyano-4-

hydroxycinnamate; HCCA-Butylamine

CAS Number 355011-53-9

Molecular Formula (Salt Complex)

Molecular Weight 262.31 g/mol

Physical State
Viscous yellow liquid or low-melting waxy solid

(Room Temp)

Solubility
Soluble in Methanol, Ethanol, Acetonitrile/Water

mixtures

Melting Point
< 25°C (Classified as Room Temperature Ionic

Liquid - RTIL)

Safety Data Sheet (SDS) Synthesis
Note: This section synthesizes data from component hazards (CHCA and n-Butylamine) and

specific salt registration data. It represents a conservative safety profile.[1][2]

Hazard Identification (GHS Classification)
Signal Word:DANGER[1]
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Hazard Class Category Hazard Statement Code

Acute Toxicity (Oral) 4
Harmful if swallowed.

[3]
H302

Skin

Corrosion/Irritation
1B

Causes severe skin

burns and eye

damage.[4]

H314

Sensitization

(Respiratory)
1

May cause allergy or

asthma symptoms if

inhaled.[4]

H334

Sensitization (Skin) 1
May cause an allergic

skin reaction.[4]
H317

Acute Toxicity

(Inhalation)
2

Fatal if inhaled

(Dust/Mist/Vapor).
H330

Critical Safety Note: While free CHCA is merely an irritant, the butylamine component imparts

corrosive properties and high inhalation toxicity. The salt form retains these hazards,

particularly if aerosolized.

Emergency First Aid
Inhalation: Immediate evacuation to fresh air.[2][4][5][6] If breathing is difficult, administer

oxygen.[3][4] Medical urgency is high due to potential respiratory sensitization and toxicity.

Skin Contact: Immediate removal of contaminated clothing.[5] Rinse skin with water for at

least 15 minutes.[2][4][6] Do not neutralize with acid/base without medical direction. Treat as

a chemical burn.

Eye Contact: Rinse cautiously with water for 15 minutes, lifting eyelids.[2][6] Remove contact

lenses if present.[1][2][4][5] Seek immediate ophthalmological attention.

Handling & Storage[6][8][9]
Storage: Store under inert gas (Argon/Nitrogen) at 2–8°C. The substance is hygroscopic and

light-sensitive.
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Engineering Controls: All weighing and solubilization must occur inside a fume hood.

PPE: Nitrile gloves (double-gloving recommended), safety goggles, and lab coat. A P3/N95

respirator is required if working outside a hood.

Technical Application: Ionic Liquid Matrices (ILM)
Mechanism of Action
Standard CHCA forms solid crystals upon drying. This crystallization is often heterogeneous,

leading to "sweet spots" where analyte ionization is optimal and "dead spots" where it is not.

CHCAB acts as an Ionic Liquid Matrix. The bulky butylammonium cation disrupts the crystal

lattice of the CHCA, lowering the melting point.

Homogeneity: The matrix remains in a liquid or glass-like state under high vacuum.

Solvation: Analytes (peptides/lipids) remain dissolved in the matrix droplet, ensuring uniform

distribution.

Ionization: The proton transfer capability is maintained, but the "softness" of ionization is

often increased, reducing in-source decay (ISD).
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Figure 1: Comparison of standard solid CHCA matrix versus the CHCA-Butylamine Ionic Liquid

Matrix (ILM), highlighting the homogeneity advantage of the salt form.

Experimental Protocol: Preparation & Usage
Synthesis of CHCAB (In-Situ)
If commercial stock is unavailable, the salt can be prepared via acid-base titration.

Reagents:

-Cyano-4-hydroxycinnamic acid (CHCA) [Solid][7][8][3][9][10]

n-Butylamine [Liquid, >99%]

Methanol (LC-MS Grade)

Protocol:

Dissolution: Dissolve 189 mg (1 mmol) of CHCA in 10 mL of Methanol.

Titration: Slowly add 99 µL (1 mmol) of n-Butylamine to the solution while stirring.

Caution: Exothermic reaction. Perform in a fume hood.

Equilibration: Stir for 30 minutes at room temperature.

Solvent Removal: Evaporate methanol using a centrifugal concentrator (SpeedVac) or rotary

evaporator to obtain the viscous yellow CHCAB salt.

Reconstitution: Redissolve the salt in Methanol/Acetonitrile (1:1) to a final concentration of

10–20 mg/mL for use.

MALDI Spotting (Dried Droplet Variant)
Analyte Mix: Mix the peptide/protein sample 1:1 or 1:10 with the CHCAB matrix solution.

Deposition: Deposit 0.5–1.0 µL onto the MALDI target plate.
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Drying: Allow to dry. Unlike solid CHCA, this will not turn opaque white but may remain a

translucent film or viscous micro-droplet.

Analysis: Analyze in Negative Ion Mode (preferred for some ILMs) or Positive Mode. Note

that laser power requirements may differ from solid matrices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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